N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
Overview
Description
“N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a chemical compound with the molecular formula C10H15N3OS . It is a derivative of 1,2,3-thiadiazole, a heterocyclic compound that contains sulfur and nitrogen .
Synthesis Analysis
The synthesis of “N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide” and its derivatives involves various synthetic transformations . The exact method of synthesis for this specific compound is not available in the retrieved papers.Molecular Structure Analysis
The molecular structure of “N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide” consists of a cyclohexyl group attached to a 1,2,3-thiadiazole ring, which is further substituted with a methyl group and a carboxamide group . The molecular weight of the compound is 225.31 .Scientific Research Applications
Antimicrobial Agents
1,3,4-thiadiazole derivatives, which include N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide, have been synthesized and evaluated as potent antimicrobial agents . These compounds have shown significant antimicrobial activity, making them potential candidates for the development of new antimicrobial drugs .
Antitubercular Drugs
Thiadiazole series, including N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide, have been identified as the most promising antitubercular drug family . This suggests that these compounds could be used in the development of new antitubercular drugs .
Anti-inflammatory Drugs
Derivatives of 1,3,4-thiadiazole have shown significant anti-inflammatory effects . This suggests that N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide could potentially be used in the development of new anti-inflammatory drugs .
Anticonvulsant Drugs
1,2,3-triazoles, which are structurally similar to 1,2,3-thiadiazoles, have been used in the development of anticonvulsant drugs . This suggests that N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide could potentially have applications in the development of new anticonvulsant drugs .
Organic Synthesis
1,2,3-triazoles, which are structurally similar to 1,2,3-thiadiazoles, have found broad applications in organic synthesis . This suggests that N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide could potentially have applications in organic synthesis .
Chemical Biology
1,2,3-triazoles, which are structurally similar to 1,2,3-thiadiazoles, have found broad applications in chemical biology . This suggests that N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide could potentially have applications in chemical biology .
Future Directions
The future research directions could involve exploring the biological activities of “N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide” and its derivatives, given the reported biological activities of 1,2,3-thiadiazole derivatives . Additionally, the synthesis methods could be optimized for better yield and purity.
Mechanism of Action
Target of Action
N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide is a derivative of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid It’s known that thiadiazole derivatives have shown potential antimicrobial activity, mainly against gram-positive bacteria .
Mode of Action
It’s known that thiadiazole derivatives can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Biochemical Pathways
It’s known that thiadiazole derivatives can affect a wide range of biochemical pathways due to their diverse biological activities .
Pharmacokinetics
The lipophilicity of thiadiazole derivatives can influence their bioavailability .
Result of Action
It’s known that thiadiazole derivatives can have diverse biological activities, including antimicrobial activity .
Action Environment
The environmental factors can influence the action of thiadiazole derivatives .
properties
IUPAC Name |
N-cyclohexyl-4-methylthiadiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3OS/c1-7-9(15-13-12-7)10(14)11-8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICNCWFGLFARJBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-4-methyl-1,2,3-thiadiazole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 3-carbamoyl-2-(4-fluorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2489022.png)
![(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzo[d][1,3]dioxole-5-carboxylate](/img/structure/B2489023.png)
![Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate](/img/structure/B2489031.png)
![2-[4-(chloroacetyl)piperazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride](/img/structure/B2489035.png)
![(4-Benzylpiperazin-1-yl)(1-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl)methanone](/img/structure/B2489042.png)